Ifenprodil hemitartrate

• CAS No.: 23210-56-2
• Product Name: Ifenprodil hemitartrate
• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 4-[2-(4-benzylpiperidin-1-yl)-1-hydroxypropyl]phenol
• Standard InChI: InChI=1S/C21H27NO2/c1-16(21(24)19-7-9-20(23)10-8-19)22-13-11-18(12-14-22)15-17-5-3-2-4-6-17/h2-10,16,18,21,23-24H,11-15H2,1H3
• Standard InChIKey: UYNVMODNBIQBMV-UHFFFAOYSA-N
• SMILES: CC(C(C1=CC=C(C=C1)O)O)N2CCC(CC2)CC3=CC=CC=C3
• Canonical SMILES: CC(C(C1=CC=C(C=C1)O)O)N2CCC(CC2)CC3=CC=CC=C3
• Melting Point: 114.0 °C
• Description: Ifenprodil is an orally bioavailable, N-methyl-D-aspartate (NMDA) receptor antagonist, with potential central nervous system (CNS) stimulating, neuroprotective, anti-inflammatory and anti-fibrotic activities. Upon administration, ifenprodil targets, binds to and inhibits glutamanergic NMDA receptors (NMDARs), specifically the glycine-binding NMDA receptor subunit 1 (GluN1) and 2 (glutamate-binding NMDA receptor subunit 2; NMDA-type subunit 2B; GluN2B), thereby preventing NMDAR signaling. This inhibits neuronal excitotoxicity, and thereby potentially enhancing cognitive function. Additionally, ifenprodil inhibits G protein-coupled inwardly-rectifying potassium (GIRK) channels, and interacts with alpha1 adrenergic, serotonin, and activates sigma receptors. Ifenprodil exerts its anti-inflammatory effect through its effect on NMDA and possibly sigma-1 receptors. Although the exact mechanism has not fully been elucidated, this agent reduces the infiltration of neutrophils and T-cells into the lungs and prevents the release of pro-inflammatory cytokines. This may result in the reduction of the lung inflammatory response, inhibit fibrosis in the lungs and may reduce the severity of cough. NMDA receptors are multimeric ionotropic glutamate receptors composed of four subunits and are expressed on various cells and organs, such as in the brain, lungs, and on T-cells and neutrophils.; Ifenprodil is a selective NMDA receptor (glutamate) antagonist.; 4-[1-hydroxy-2-[4-(phenylmethyl)-1-piperidinyl]propyl]phenol is a member of piperidines.
• Synonyms: 2-(4-benzylpiperidino)-1-(4-hydroxyphenyl)-2-methyl-1-ethanol; 4-benzyl-alpha-(p-hydroxyphenyl)-beta-methyl-1-piperidineethanol; 61 91 RC; ifenprodil; ifenprodil hydrochloride; ifenprodil hydrochloride, (+-)-isomer; ifenprodil tartrate; ifenprodil tartrate (1:1), (R*,S*)-(+-)-(R-(R*,R*))-isomer; ifenprodil tartrate (1:1), (R-(R*,R*))-isomer; ifenprodil tartrate (2:1), (R-(R*,R*))-isomer; ifenprodil, (R*,S*)-(+-)-isomer; ifenprodil, tartrate(R-(R*,R*))-isomer; Vadilex
• PubChem Compound: 3689
• Last Modified: Nov 11 2021